Cas no 79010-42-7 (1,3,4-Thiadiazole-2,5-diamine, N-ethyl- (9CI))

• Product Name: 1,3,4-Thiadiazole-2,5-diamine, N-ethyl- (9CI)
• CAS No: 79010-42-7
• MF: C₄H₈N₄S
• MW: 144.198118209839
• MDL: MFCD18805199
• CID: 554122
• PubChem ID: 12890400
• Update Time: 2025-10-31

1,3,4-Thiadiazole-2,5-diamine, N-ethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2,5-diamine, N-ethyl- (9CI)
• 1,3,4-Thiadiazole-2,5-diamine,N2-ethyl-
• N-ETHYL-1,3,4-THIADIAZOLE-2,5-DIAMINE
• MFCD18805199
• 79010-42-7
• N2-Ethyl-1,3,4-thiadiazole-2,5-diamine
• SCHEMBL5172686
• AKOS006362317
• AS-9339
• 2-N-ethyl-1,3,4-thiadiazole-2,5-diamine
• CS-0319421

• MDL： MFCD18805199
• Inchi： 1S/C4H8N4S/c1-2-6-4-8-7-3(5)9-4/h2H2,1H3,(H2,5,7)(H,6,8)
• InChI Key： HTKWZTLHPKKOLC-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1NCC

Computed Properties

• Exact Mass: 144.04696745g/mol
• Monoisotopic Mass: 144.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 88.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 92.1Ų

Additional information on 1,3,4-Thiadiazole-2,5-diamine, N-ethyl- (9CI)

Introduction to 1,3,4-Thiadiazole-2,5-diamine, N-ethyl- (9CI) and Its Significance in Modern Chemical Biology

The compound with the CAS number 79010-42-7, identified as 1,3,4-Thiadiazole-2,5-diamine, N-ethyl- (9CI), represents a fascinating scaffold in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural framework comprising sulfur, nitrogen, and carbon atoms, has garnered significant attention due to its versatile biological activities and potential applications in drug development. The thiadiazole core is a well-documented pharmacophore that exhibits a broad spectrum of pharmacological effects, making it a cornerstone in the design of novel therapeutic agents.

1,3,4-Thiadiazole-2,5-diamine, N-ethyl- (9CI) belongs to a class of compounds that have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of two amino groups at the 2- and 5-positions of the thiadiazole ring enhances its reactivity and allows for further functionalization, enabling the synthesis of derivatives with tailored biological activities. The N-ethyl substitution at the 1-position introduces an additional layer of complexity, influencing both the electronic properties and the solubility profile of the molecule.

In recent years, there has been a surge in research focusing on thiadiazole derivatives due to their remarkable efficacy in targeting various disease pathways. For instance, studies have demonstrated that compounds incorporating the thiadiazole moiety can inhibit kinases and other enzymes involved in cancer progression. Additionally, these molecules have shown promise in modulating immune responses and reducing inflammation, making them attractive candidates for treating autoimmune disorders. The versatility of 1,3,4-Thiadiazole-2,5-diamine, N-ethyl- (9CI) lies in its ability to serve as a versatile building block for designing molecules that interact with biological targets in novel ways.

The chemical properties of 1,3,4-Thiadiazole-2,5-diamine, N-ethyl- (9CI) are further enhanced by its ability to participate in hydrogen bonding and π-stacking interactions. These interactions are crucial for the compound's binding affinity to biological targets such as proteins and nucleic acids. The amino groups at the 2- and 5-positions can form hydrogen bonds with polar residues in protein active sites or with DNA/RNA bases. This capability makes it an excellent candidate for developing small-molecule inhibitors or activators of biological pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 1,3,4-Thiadiazole-2,5-diamine, N-ethyl- (9CI) with high precision. Molecular docking studies have revealed that this compound can effectively bind to various therapeutic targets without significant off-target effects. This has opened up new avenues for drug discovery programs aimed at developing treatments for diseases such as cancer and neurodegenerative disorders. The ability to predict binding affinities and optimize molecular structures using computational methods has significantly accelerated the development process for novel therapeutics.

The synthesis of 1,3,4-Thiadiazole-2,5-diamine, N-ethyl- (9CI) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors under controlled conditions. Advances in synthetic methodologies have allowed for more efficient and sustainable production processes. For example，the use of catalytic systems has reduced reaction times and minimized waste generation. These improvements align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

In conclusion,1 ,3 ,4 -Thiadiazole -2 ,5 -diam ine ,N -ethyl-( 9 CI ) is a multifaceted compound with significant potential in pharmaceutical applications . Its unique structural features make it an ideal scaffold for designing molecules with targeted biological activities . As research continues to uncover new therapeutic uses for thiadiazole derivatives ,the importance of compounds like CAS no79010 -42 -7 will only continue to grow . By leveraging advances in synthetic chemistry ,computational biology ,and drug discovery technologies ,scientists are paving the way for next-generation treatments that address some of humanity's most pressing health challenges .